Cas no 88992-94-3 (2-Propenamide,N-[2-(1-piperazinyl)ethyl]-)

• Product Name: 2-Propenamide,N-[2-(1-piperazinyl)ethyl]-
• CAS No: 88992-94-3
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 710684
• PubChem ID: 43600262
• Update Time: 2025-04-19

2-Propenamide,N-[2-(1-piperazinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-[2-(1-piperazinyl)ethyl]-
• 2-Propenamide,N-[2-(1-piperazinyl)ethyl]-(9CI)
• N-(2-PIPERAZIN-1-YLETHYL)PROP-2-ENAMIDE
• N-[2-(Piperazin-1-yl)ethyl]prop-2-enamide
• SCHEMBL730168
• 88992-94-3
• DTXSID90656217

• Inchi： 1S/C9H17N3O/c1-2-9(13)11-5-8-12-6-3-10-4-7-12/h2,10H,1,3-8H2,(H,11,13)
• InChI Key： YHISAQJGKPTPHT-UHFFFAOYSA-N
• SMILES： O=C(C=C)NCCN1CCNCC1

Computed Properties

• Exact Mass: 183.137
• Monoisotopic Mass: 183.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• XLogP3: -0.5